2-{4-[(isobutylamino)sulfonyl]-2-methylphenoxy}-N-(4-methylbenzyl)acetamide

• IUPAC Name: 2-[2-methyl-4-(2-methylpropylsulfamoyl)phenoxy]-N-[(4-methylphenyl)methyl]acetamide
• InChI: InChI=1S/C21H28N2O4S/c1-15(2)12-23-28(25,26)19-9-10-20(17(4)11-19)27-14-21(24)22-13-18-7-5-16(3)6-8-18/h5-11,15,23H,12-14H2,1-4H3,(H,22,24)
• InChI Key: HBVATUFHLZKLAQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CNC(=O)COC2=C(C=C(C=C2)S(=O)(=O)NCC(C)C)C
• Molecular Formula: C21H28N2O4S
• Molecular Weight: 404.5 g/mol

Description

2-{4-[(isobutylamino)sulfonyl]-2-methylphenoxy}-N-(4-methylbenzyl)acetamide is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications. This compound is commonly referred to as BAY 41-2272 and is a potent activator of the enzyme soluble guanylate cyclase (sGC). In

Scientific Research Applications

BAY 41-2272 has been studied for its potential therapeutic applications in various diseases, including pulmonary hypertension, heart failure, and erectile dysfunction. In preclinical studies, BAY 41-2272 has been shown to improve cardiac function, reduce pulmonary artery pressure, and improve erectile function.

Mechanism of Action

BAY 41-2272 activates 2-{4-[(isobutylamino)sulfonyl]-2-methylphenoxy}-N-(4-methylbenzyl)acetamide, which is an enzyme that converts guanosine triphosphate (GTP) to cyclic guanosine monophosphate (cGMP). cGMP is a second messenger that regulates various physiological processes, including smooth muscle relaxation, platelet aggregation, and cardiac function. By activating 2-{4-[(isobutylamino)sulfonyl]-2-methylphenoxy}-N-(4-methylbenzyl)acetamide, BAY 41-2272 increases the production of cGMP, leading to the relaxation of smooth muscle and vasodilation.
Biochemical and Physiological Effects
BAY 41-2272 has been shown to have various biochemical and physiological effects, including the relaxation of smooth muscle, vasodilation, and inhibition of platelet aggregation. In preclinical studies, BAY 41-2272 has been shown to improve cardiac function, reduce pulmonary artery pressure, and improve erectile function.

Advantages and Limitations for Lab Experiments

One advantage of using BAY 41-2272 in lab experiments is its potent activation of 2-{4-[(isobutylamino)sulfonyl]-2-methylphenoxy}-N-(4-methylbenzyl)acetamide, which can lead to significant changes in cGMP levels and downstream physiological effects. However, one limitation is that BAY 41-2272 is a relatively new compound, and its long-term safety and efficacy have not been fully established.

Future Directions

For the study of BAY 41-2272 include investigating its potential therapeutic applications, exploring its use as a tool compound, and establishing its long-term safety and efficacy in humans.